Cas no 1247738-39-1 (4-(Cyclopropylmethylamino)-tetrahydro-2H-pyran-4-carboxylic acid)

• Product Name: 4-(Cyclopropylmethylamino)-tetrahydro-2H-pyran-4-carboxylic acid
• CAS No: 1247738-39-1
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 2130115
• Update Time: 2023-11-19

4-(Cyclopropylmethylamino)-tetrahydro-2H-pyran-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(cyclopropylmethylamino)-tetrahydro-2H-pyran-4-carboxylic acid
• CID 82236420
• 4-(cyclopropylmethylamino)-tetrahydro-2H-pyran-4-Carbocylic acid
• 2H-Pyran-4-carboxylic acid, 4-(cyclopropylmethylamino)tetrahydro-
• 4-(Cyclopropylmethylamino)-tetrahydro-2H-pyran-4-carboxylic acid

• Inchi： 1S/C10H17NO3/c1-11(8-2-3-8)10(9(12)13)4-6-14-7-5-10/h8H,2-7H2,1H3,(H,12,13)
• InChI Key： VNBZUSFQNPWEAL-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(CC1)N(C)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 232
• Topological Polar Surface Area: 49.8

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 340.8±42.0 °C(Predicted)
• pka: 2.17±0.20(Predicted)